Cas no 15986-81-9 (2-Isopropyl-3-methylpyrazine)

2-Isopropyl-3-methylpyrazine Properties

Names and Identifiers

• 2-Isopropyl-3-methylpyrazine
• 2-ISOPROPYL-3-METHYL-PYRAZINE
• 2-Methyl-3-isopropylpyrazine
• 2-methyl-3-propan-2-ylpyrazine
• 3-Isopropyl-2-methylpyrazine
• Pyrazine, 2-methyl-3-(1-methylethyl)
• Pyrazine, 2-methyl-3-isopropyl
• DTXSID70333918
• 2-Isopropyl-3-methylpyrazine #
• CHEMBL275759
• 15986-81-9
• NS00113890
• Pyrazine, 2-methyl-3-(1-methylethyl)-
• LNSYLBDZKBWDNL-UHFFFAOYSA-N
• DB-314114
• 2-methyl-3-(propan-2-yl)pyrazine
• SCHEMBL4729929
• SCHEMBL2550967
• A851548
• 2-Methyl-3-iso-propyl pyrazine
• Q63409484
• 2-Isopropyl-3-methyl-pyrazine
• +Expand

• MDL： MFCD22370208
• InChIKey： LNSYLBDZKBWDNL-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H12N2/c1-6(2)8-7(3)9-4-5-10-8/h4-6H,1-3H3
• SMILES： CC(C)C1=C(C)N=CC=N1

Computed Properties

• Exact Mass: 136.10016
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 136.100048391g/mol
• Heavy Atom Count: 10
• Complexity: 101
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78